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Chemical and Physical Properties

The table below summarizes the available data, though it is not exhaustive for both forms.

Property Glycyl-DL-serine (Racemic Mixture) Glycyl-L-serine (L-Form)

CAS Number 687-38-7 [1] Not Available in Sources

Molecular Formula C5H10N2O4 [1] C5H10N2O4 [2]

Molecular Weight 162.144 g/mol [1] 162.1439 g/mol [3]

Melting Point ~7 °C (lit.) [1] Not Available

Boiling Point ~513.0 °C (Predicted) [1] Not Available

Density ~1.4 g/cm³ (Predicted) [1] Not Available

Water Solubility Not Available (Experimental) 15.5 g/L (Predicted) [3]

logP -2.33 (Predicted) [1] -3.3 (Predicted) [3]

pKa (Strongest Acidic) Not Available 3.24 (Predicted) [3]

pKa (Strongest Basic) Not Available 9.33 (Predicted) [3]
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The key experimental data for Glycyl-DL-serine comes from a study that determined its partial molar

volume (V₂°) and partial molar heat capacity (Cp₂°) in aqueous solution at 25°C [4]. These

thermodynamic properties are crucial for understanding solute-solvent interactions.

Experimental Protocol: The values were determined using precision density and flow calorimetry

techniques. The measurements allowed researchers to estimate the contributions of the serine side
chain to the overall thermodynamic properties of the dipeptide within a series of glycyl-X dipeptides

[4].

Safety and Handling Information

The safety data available is specifically for the Glycyl-DL-serine hydrate form.

Aspect Details

GHS
Classification

Not classified as a physical, health, or environmental hazard [1].

Safe Handling Use personal protective equipment (gloves, safety glasses). Handle in a well-
ventilated place and prevent dust dispersion [1].

Storage
Conditions

Keep container tightly closed. Store in a cool, dark place (-20°C recommended).
Away from oxidizing agents [1].

Stability Stable under proper conditions. May decompose upon combustion to generate
poisonous fumes [1].

Biological Relevance and Research Implications

The most significant difference between the DL and L forms lies in their biological activity, not their basic

physical chemistry.

L-Serine is Biologically Active: L-serine is a critical neurotrophic factor and a precursor for
neurotransmitters like glycine and D-serine [5]. It shows promise as a neuroprotective agent for

conditions like Alzheimer's disease, schizophrenia, and after central nervous system injury [6] [5].
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D-Serine is a Distinct Molecule: A small portion of L-serine is converted in the body to D-serine,

which acts as a neurotransmitter by activating NMDA receptors in the brain [6].
The Critical Distinction for Research: Glycyl-L-serine would be the relevant dipeptide for most
biological and pharmaceutical studies, as biological systems are stereospecific. The racemic
Glycyl-DL-serine, which contains a 50/50 mixture of both D and L dipeptides, is typically unsuitable

for direct use in drug development because the biological activity likely resides primarily in the L-form.
Its primary research application appears to be in fundamental physicochemical studies, as shown

in the thermodynamic research [4].

The following diagram illustrates the central role of L-Serine in key neuroprotective pathways, highlighting

why the L-form is the focus of pharmacological research.
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How to Proceed with Your Comparison Guide

Based on the findings, here is a path forward for creating a comprehensive guide:
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Acknowledge the Data Gap: Your guide should explicitly state that while Glycyl-DL-serine is

characterized in basic physical and thermodynamic studies, detailed experimental data for the pure
Glycyl-L-serine enantiomer is scarce in public scientific databases.

Focus on L-Serine's Properties: For the biological and pharmacological sections, you can
confidently use data on L-Serine itself (from [6] and [5]) to infer the potential importance of the Glycyl-

L-serine dipeptide. The dipeptide is essentially a carrier form of L-serine.
Consult Specialized Databases: To find more direct and comparative data, I suggest you search

specialized scientific databases. PubMed or Google Scholar can help locate primary research
articles, while SciFinder or Reaxys are comprehensive chemical databases that may contain more

detailed physical property and spectral data for both compounds.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s750447?utm_src=pdf-bulk
https://www.smolecule.com/products/s750447?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

